Cyclohexyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate

• CAS RN: 57728-99-1
• Molecular Formula: C19H17Cl2NO5
• Molecular Weight: 410.2 g/mol
• IUPAC Name: cyclohexyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate
• InChI: InChI=1S/C19H17Cl2NO5/c20-12-6-9-18(16(21)10-12)26-14-7-8-17(22(24)25)15(11-14)19(23)27-13-4-2-1-3-5-13/h6-11,13H,1-5H2
• InChI Key: NUBRDNKMTMATQV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=C(C=CC(=C2)OC3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]

Description

Cyclohexyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate is a useful research compound. Its molecular formula is C19H17Cl2NO5 and its molecular weight is 410.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of cyclohexanol (1.05g., 0.0105 mole) and triethylamine (1.10g., 0.011 mole) in toluene (30 ml.) was added 5-(2',4'-dichlorophenoxy)-2-nitrobenzoyl chloride (3.47g., 0.01 mole). A precipitate of triethylamine hydrochloride occurred immediately. The reaction solution was heated to reflux for one hour, cooled and diluted with diethyl ether (150 ml.). After filtering the triethylamine hydrochloride, the solvent was evaporated to give 4.1g. of a brown oil. A small amount of additional precipitate was filtered off. The ether was again stripped to yield 3.5g. of brown oil.